Cas no 100367-55-3 (5-nitropyridine-2-carbonitrile)

100367-55-3 structure
Product Name:5-nitropyridine-2-carbonitrile
CAS No:100367-55-3
Molecular Formula:C6H3N3O2
Molecular Weight:149.106920480728
MDL:MFCD07368184
CID:62144
PubChem ID:10261236
5-nitropyridine-2-carbonitrile Properties
Names and Identifiers
-
- 5-Nitropicolinonitrile
- 2-PYRIDINECARBONITRILE, 5-NITRO-
- 6-CYANO-3-NITROPYRIDINE
- 5-nitropyridine-2-carbonitrile
- 2-Pyridinecarbonitrile,5-nitro-(9CI)
- 2-Cyano-5-nitropyridine
- SY013181
- DS-0629
- PB15869
- DTXSID80437411
- AKOS006285810
- YZDHDHMJKCKESU-UHFFFAOYSA-N
- 5-nitro-2-pyridinecarbonitrile
- 100367-55-3
- MFCD07368184
- SCHEMBL4016419
- J-517883
- AC-6784
- 5-Nitro-picolinonitrile
- A800111
- METHYL6-[(AMINOCARBONOTHIOYL)AMINO]HEXANOATE
- AMY33600
- FT-0647746
- CS-W003373
- EN300-82649
- DB-028022
-
- MDL: MFCD07368184
- InChIKey: YZDHDHMJKCKESU-UHFFFAOYSA-N
- Inchi: 1S/C6H3N3O2/c7-3-5-1-2-6(4-8-5)9(10)11/h1-2,4H
- SMILES: [O-][N+](C1C=NC(C#N)=CC=1)=O
Computed Properties
- Exact Mass: 149.02300
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 149.022526347g/mol
- Heavy Atom Count: 11
- Complexity: 202
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.3
- Topological Polar Surface Area: 82.5Ų
Experimental Properties
- LogP: 1.38468
- PSA: 82.50000
- Refractive Index: 1.583
- Boiling Point: 344.5°C at 760 mmHg
- Melting Point: No data available
- Flash Point: 162.2℃
- Color/Form: Green solid
- Density: 1.41
5-nitropyridine-2-carbonitrile Security Information
- Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,Room Temperature
- Signal Word:Warning
5-nitropyridine-2-carbonitrile Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-nitropyridine-2-carbonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AA02058-250mg |
5-Nitropyridine-2-carbonitrile |
100367-55-3 | 95% | 250mg |
$22.00 | 2024-04-20 | |
Aaron | AR0002FQ-100mg |
2-Pyridinecarbonitrile, 5-nitro- |
100367-55-3 | 95% | 100mg |
$10.00 | 2025-01-20 | |
abcr | AB443893-250 mg |
5-Nitropicolinonitrile; . |
100367-55-3 | 250MG |
€107.20 | 2023-07-18 | ||
Alichem | A026002505-10g |
2-Cyano-5-nitropyridine |
100367-55-3 | 97% | 10g |
$191.17 | 2023-09-04 | |
Ambeed | A619491-250mg |
5-Nitropicolinonitrile |
100367-55-3 | 95% | 250mg |
$15.0 | 2025-02-28 | |
Apollo Scientific | OR345166-1g |
2-Cyano-5-nitropyridine |
100367-55-3 | 98% | 1g |
£59.00 | 2025-02-20 | |
Enamine | EN300-82649-0.05g |
5-nitropyridine-2-carbonitrile |
100367-55-3 | 95% | 0.05g |
$19.0 | 2024-05-21 | |
eNovation Chemicals LLC | D911007-5g |
2-Cyano-5-nitropyridine |
100367-55-3 | 95% | 5g |
$375 | 2022-07-29 | |
Fluorochem | 077012-5g |
5-Nitropicolinonitrile |
100367-55-3 | 95% | 5g |
£157.00 | 2022-03-01 | |
TRC | C982025-100mg |
2-Cyano-5-nitropyridine |
100367-55-3 | 100mg |
$150.00 | 2023-05-18 |
5-nitropyridine-2-carbonitrile Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:100367-55-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
5-nitropyridine-2-carbonitrile Related Literature
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Manoj Verma,M. Boazbou Newmai,P. Senthil Kumar Dalton Trans., 2017,46, 9664-9677
-
3. Back cover
-
Hou-Yi Lyu,Xing-Yu Ma,Kuan-Rong Hao,Qing-Bo Yan Nanoscale, 2023,15, 667-676
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Shuwei Li,Nishanth Marthandan,Dawn Bowerman,Harold R. Garner,Thomas Kodadek Chem. Commun., 2005, 581-583
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Yi Wan,Yumo Zhao,Jiajie Zhu,Qiyang Yuan,Wei Wang,Yongqiang Zhang Green Chem., 2023,25, 256-263
-
Diego M. Andrada,Martin E. Zoloff Michoff,Rita H. de Rossi,Alejandro M. Granados Dalton Trans., 2015,44, 5520-5534
Recommended suppliers
Amadis Chemical Company Limited
(CAS:100367-55-3)5-nitropyridine-2-carbonitrile

Purity:99%/99%
Quantity:10g/25g
Price($):166.0/412.0